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Performance of Cloransulam-Methyl in Tank
Mixtures: A Comparative Guide
Cloransulam-methyl, a Group 2 herbicide, is a valuable tool for the post-emergence control of

broadleaf weeds in soybeans.[1][2] Its efficacy can be enhanced and its weed control spectrum

broadened through tank-mixing with other herbicides. This guide provides a comparative

analysis of cloransulam-methyl's performance in various tank mixtures, supported by

experimental data, to aid researchers and weed management professionals in developing

effective weed control strategies.

Executive Summary
Tank-mixing cloransulam-methyl with other herbicides generally results in a broader spectrum

of weed control compared to its standalone application.[3] Common tank-mix partners include

sulfentrazone, flumioxazin, metribuzin, glyphosate, and 2,4-D. These combinations can offer

improved control of problematic weeds such as pigweed species, common waterhemp, and

various grasses.[3] While synergism leading to enhanced weed control is often the goal,

antagonism, or reduced herbicidal activity, can occur with certain combinations.[4][5] Careful

consideration of tank-mix partners, application timing, and environmental conditions is crucial

for optimal performance.[6][7]
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The following tables summarize the performance of cloransulam-methyl in various tank

mixtures based on available experimental data. Efficacy is often rated qualitatively (e.g.,

excellent, good, fair, poor) or quantitatively as percent control.

Table 1: Weed Control Efficacy of Cloransulam-Methyl Tank Mixtures
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Tank-Mix
Partner

Target Weeds
Application
Timing

Efficacy
Rating/Percent
Control

Supporting
Data
Reference

Sulfentrazone

Velvetleaf,

pigweed species,

common

waterhemp,

common

lambsquarters,

Venice mallow,

common

purslane, prickly

sida, eastern

black

nightshade,

common

ragweed

Pre-plant

Excellent control

with the 17.5 +

140 g ai/ha rate.

[3]

Schultz et al.,

2006[3]

Giant ragweed,

morningglory

species,

common

cocklebur, grass

weeds

Pre-plant

Variable

suppression

and/or control.[3]

Schultz et al.,

2006[3]

Flumioxazin
General

broadleaf weeds
Pre-plant

Similar

performance to

cloransulam-

methyl +

sulfentrazone.[3]

Schultz et al.,

2006[3]

Metribuzin

Hemp sesbania,

Palmer

amaranth,

annual grasses,

morningglory

species

Pre-emergence

Generally

improved control

compared to

cloransulam-

methyl alone.[8]

Webster et al.,

2017[8]
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Giant foxtail Pre-plant

Better control

compared to

cloransulam-

methyl +

sulfentrazone or

flumioxazin.[3]

Schultz et al.,

2006[3]

Glyphosate

Broad spectrum

of emerged

weeds

Post-emergence

Generally

provides broad-

spectrum weed

control.

Sequential

applications of

cloransulam-

methyl (PRE)

followed by

glyphosate

(POST) can

provide greater

than 85% control

of most weeds.

[8]

Webster et al.,

2017[8]

Barnyard grass

(glyphosate-

resistant

populations)

Post-emergence

Tank-mixing with

2,4-D amine can

compromise

control.[9]

Li et al.

2,4-D Broadleaf weeds Burndown

Can enhance

burndown

applications.[7]

PROVONIS®

Label[7]

Grass weeds

(when mixed with

ACCase or

EPSPS

inhibitors)

Post-emergence Can have

antagonistic or

synergistic

effects

depending on the

specific herbicide

Li et al.
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and weed

species.[9]

Glufosinate

Broad spectrum

of emerged

weeds

Burndown

Can be tank-

mixed to

enhance

burndown

applications.[7]

PROVONIS®

Label[7]

Table 2: Crop Tolerance to Cloransulam-Methyl Tank Mixtures
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Tank-Mix
Partner

Crop
Application
Timing

Crop Injury
Observations

Supporting
Data
Reference

Sulfentrazone

Glyphosate

Tolerant

Soybeans

Pre-plant

No significant

crop injury

observed.[3]

Schultz et al.,

2006[3]

Flumioxazin

Glyphosate

Tolerant

Soybeans

Pre-plant

No significant

crop injury

observed.[3]

Schultz et al.,

2006[3]

Metribuzin Soybeans Pre-emergence

Minimal risk of

crop injury under

normal

conditions.[10]

Weed Control

Guide for Field

Crops

Glyphosate

Glyphosate-

Resistant

Soybeans

Post-emergence

Generally safe,

but care should

be taken with

application

timing.[7]

PROVONIS®

Label

2,4-D Soybeans Pre-plant

Observe planting

intervals as

specified on the

label to avoid

crop injury.

2,4-D Product

Labels

Glufosinate

Glufosinate-

Tolerant

Soybeans

Post-emergence

Follow label

recommendation

s for tolerant

soybean

varieties.

Glufosinate

Product Labels

Experimental Protocols
Detailed methodologies are crucial for interpreting and replicating experimental findings. Below

are summarized protocols from key studies.
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Foundation Weed Control in Glyphosate Tolerant
Soybeans (Schultz et al., 2006)

Objective: To evaluate the residual weed control of pre-plant applications of cloransulam-
methyl + sulfentrazone tank mixes.

Experimental Design: 10 field trials were conducted in Midwest U.S. soybeans.

Treatments:

Cloransulam-methyl + sulfentrazone at 11.7 + 93.3, 17.5 + 140, and 23.3 + 187 g ai/ha.

Cloransulam-methyl alone.

Sulfentrazone alone.

Cloransulam-methyl + flumioxazin.

Chlorimuron-ethyl + metribuzin.

s-metolachlor + metribuzin.

Application: Herbicides were applied pre-plant.

Data Collection: Weed control was assessed 5-9 weeks after application (WAA). Crop injury

was also observed.

Preemergence Weed Control in Soybean with
Cloransulam (Webster et al., 2017)

Objective: To evaluate the preemergence (PRE) activity of cloransulam and its effectiveness

in glyphosate-resistant soybean weed management systems.

Experimental Design: Field experiments were conducted from 1999 to 2001.

Treatments:

Cloransulam PRE at various rates.
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Cloransulam PRE plus metribuzin PRE.

Single postemergence (POST) applications of glyphosate or fomesafen plus fluazifop-P.

Sequential applications of PRE herbicides followed by POST herbicides.

Data Collection: Weed control was evaluated throughout the season. Soybean yield was also

measured.

Visualizing Experimental and Logical Relationships
The following diagrams illustrate key workflows and concepts related to the use of

cloransulam-methyl in tank mixtures.
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Caption: A generalized workflow for conducting field trials to evaluate herbicide tank mixtures.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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